N-([2,2'-bifuran]-5-ylmethyl)-2-(4-methoxyphenyl)ethanesulfonamide

• IUPAC Name: N-[[5-(furan-2-yl)furan-2-yl]methyl]-2-(4-methoxyphenyl)ethanesulfonamide
• InChI: InChI=1S/C18H19NO5S/c1-22-15-6-4-14(5-7-15)10-12-25(20,21)19-13-16-8-9-18(24-16)17-3-2-11-23-17/h2-9,11,19H,10,12-13H2,1H3
• InChI Key: VSWFMWQTMAWFIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)NCC2=CC=C(O2)C3=CC=CO3
• Molecular Formula: C18H19NO5S
• Molecular Weight: 361.4 g/mol
• CAS No.: 2034339-19-8

Description

N-([2,2'-bifuran]-5-ylmethyl)-2-(4-methoxyphenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C18H19NO5S and its molecular weight is 361.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

A study presented the synthesis of a new series of benzenesulfonamides derived from N-sulfonation of 2-(4-methoxyphenyl)-1-ethanamine, showcasing their potential as antibacterial agents against Escherichia coli. These compounds were characterized by spectroscopic techniques and tested for their biofilm inhibitory action, identifying several as suitable inhibitors. This highlights the compound's role in developing therapeutic agents with lower cytotoxicity (Abbasi et al., 2019) Read More.

Bioactivity and Carbonic Anhydrase Inhibition

Another research initiative synthesized a series of new benzenesulfonamides, assessing their cytotoxicity, tumor specificity, and inhibition potential against carbonic anhydrase. The study found that certain derivatives exhibited interesting cytotoxic activities, which could be crucial for further anti-tumor activity studies. This indicates the compound's utility in exploring new therapeutic avenues (Gul et al., 2016) Read More.

Photodynamic Therapy Application

Research into new zinc phthalocyanine substituted with benzenesulfonamide derivative groups revealed properties very useful for photodynamic therapy (PDT) applications. The synthesized compounds exhibited good fluorescence properties and high singlet oxygen quantum yield, marking them as potential Type II photosensitizers for cancer treatment in PDT (Pişkin et al., 2020) Read More.

Cognitive Enhancing Properties

A potent, selective 5-HT6 receptor antagonist, identified as SB-399885, displayed cognitive enhancing properties in aged rat models, suggesting its therapeutic utility in cognitive deficit disorders such as Alzheimer's disease and schizophrenia. This compound's mechanism likely involves enhancements of cholinergic function, providing a pathway for the development of new treatments (Hirst et al., 2006) Read More.